Cas no 106500-25-8 (Azadirachtin B)

Azadirachtin B structure

Product Name:Azadirachtin B

CAS No:106500-25-8

MF:C₃₃H₄₂O₁₄

MW:662.678191661835

CID:2022544

PubChem ID:21725521

Update Time:2025-03-29

Azadirachtin B Chemical and Physical Properties

Names and Identifiers

- 3-tigloylazadirachtol
- azadirachtin B
- X5T1RMZ28I
- CHEMBL451665
- 106500-25-8
- 3-tigloyl-azadirachtol
- AZADIRACHTIN B(SH)
- dimethyl (1S,4S,5R,6S,7S,8R,11S,12R,14S,15R)-7,14-dihydroxy-6-[(1S,2S,6S,8S,9R,11S)-2-hydroxy-11-methyl-5,7,10-trioxatetracyclo[6.3.1.02,6.09,11]dodec-3-en-9-yl]-6-methyl-12-[(E)-2-methylbut-2-enoyl]oxy-3,9-dioxatetracyclo[6.6.1.01,5.011,15]pentadecane-4,11-dicarboxylate
- Deacetylazadirachtinol
- dimethyl (2aR,2a1R,3S,4S,4aR,5S,7aS,8S,10R,10aS)-3,8-dihydroxy-4-((1aR,2S,3aS,6aS,7S,7aS)-6a-hydroxy-7a-methyl-3a,6a,7,7a-tetrahydro-2,7-methanofuro[2,3-b]oxireno[2,3-e]oxepin-1a(2H)-yl)-4-methyl-10-(((E)-2-methylbut-2-enoyl)oxy)octahydro-1H,7H-naphtho[1,8-bc:4,4a-c']difuran-5,10a(8H)-dicarboxylate
- Azadirachtinol deacetyl
- UNII-X5T1RMZ28I
- USRBWQQLHKQWAV-ZGKQVQOISA-N
- AKOS040741190
- AT40278
- HY-133108
- CS-0111109
- MS-31025
- dimethyl (1S,4S,5R,6S,7S,8R,11S,12R,14S,15R)-7,14-dihydroxy-6-((1S,2S,6S,8S,9R,11S)-2-hydroxy-11-methyl-5,7,10-trioxatetracyclo(6.3.1.02,6.09,11)dodec-3-en-9-yl)-6-methyl-12-((E)-2-methylbut-2-enoyl)oxy-3,9-dioxatetracyclo(6.6.1.01,5.011,15)pentadecane-4,11-dicarboxylate
- DTXCID401326344
- C33H42O14
- DA-71187
- Azadirachtin B
- Inchi： 1S/C33H42O14/c1-7-14(2)24(36)45-17-11-16(34)30-12-44-20(25(37)40-5)21(30)28(3,23(35)19-22(30)31(17,13-43-19)26(38)41-6)33-18-10-15(29(33,4)47-33)32(39)8-9-42-27(32)46-18/h7-9,15-23,27,34-35,39H,10-13H2,1-6H3/b14-7+/t15-,16+,17-,18+,19-,20+,21+,22-,23-,27+,28+,29+,30-,31+,32+,33+/m1/s1
- InChI Key： USRBWQQLHKQWAV-ZGKQVQOISA-N
- SMILES： O1[C@@]2(C)[C@@H]3[C@]4(C=CO[C@H]4O[C@@H](C3)[C@@]12[C@]1(C)[C@@H]([C@H]2[C@H]3[C@](C(=O)OC)(CO2)[C@@H](C[C@@H]([C@]23CO[C@H](C(=O)OC)[C@@H]12)O)OC(/C(=C/C)/C)=O)O)O

Computed Properties

Exact Mass: 662.25745601g/mol
Monoisotopic Mass: 662.25745601g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 14
Heavy Atom Count: 47
Rotatable Bond Count: 8
Complexity: 1490
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 16
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: -0.4
Topological Polar Surface Area: 189Å²

Experimental Properties

Color/Form: Solid powder

Azadirachtin B Security Information

Signal Word：Warning
Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Azadirachtin B Pricemore >>

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TRC	A797325-1mg	Azadirachtin B	106500-25-8		1mg	$ 170.00	2023-04-19
TRC	A797325-2.5mg	Azadirachtin B	106500-25-8		2.5mg	$ 368.00	2023-04-19
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